BENGHE Foundational & Exploratory

Check Availability & Pricing

Early Research on Thorium Dioxide
Radioactivity: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thorium dioxide

Cat. No.: B1206599

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the foundational research on the
radioactivity of thorium dioxide. The document focuses on the initial discoveries and
experimental methodologies of the late 19th and early 20th centuries, a period that laid the
groundwork for our understanding of nuclear physics and the biological effects of radioactive
materials. This guide also explores the later-understood cellular and molecular impacts of
thorium dioxide exposure, providing context for its historical use and subsequent health
concerns.

Discovery and Early Investigations

The radioactivity of thorium was independently discovered in 1898 by two pioneering scientists:
Gerhard Schmidt and Marie Curie. Their work, conducted shortly after Henri Becquerel's
discovery of radioactivity in uranium, expanded the list of known radioactive elements and
established that this property was not unique to uranium.

Gerhard Schmidt's Discovery (1898)

In February 1898, German chemist Gerhard Carl Schmidt was the first to publish his finding
that thorium compounds, like those of uranium, emit rays that can ionize the air and expose
photographic plates.[1][2] His research, published in the Annalen der Physik, involved a
systematic examination of various elements and compounds to see if they exhibited properties
similar to uranium's "Becquerel rays."[1][3] Schmidt conducted several experiments to
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characterize these new rays, including absorption, ionization, reflection, refraction, and
polarization studies.[1][3] He initially concluded that the rays from thorium most resembled
Rontgen rays (X-rays), a conclusion that was later revised with further research by others.[1]

Marie Curie's Independent Discovery and Quantitative Analysis (1898)

Just a few months after Schmidt's announcement, in April 1898, Marie Curie independently
discovered the radioactivity of thorium.[4][5] Her work, presented to the French Academy of
Sciences, was notable for its quantitative approach.[6][7] Using an electrometer developed by
her husband Pierre Curie and his brother, she meticulously measured the faint electrical
currents produced by the ionization of air by various substances.[4][8] This allowed for a direct
comparison of the radioactive intensities of different compounds.[8] Curie's systematic
measurements of uranium and thorium compounds led her to the groundbreaking hypothesis
that radioactivity is an atomic property, as the intensity of the radiation was proportional to the
amount of the element present, regardless of its chemical form.[4]

Quantitative Data from Early Experiments

The early researchers relied on the electrical method, using sensitive electrometers to quantify
the ionization currents produced by radioactive substances. This method provided the first
quantitative comparisons of the radioactivity of different materials.

Marie Curie's lonization Current Measurements

Marie Curie's 1898 paper, "Rayons émis par les composés de l'uranium et du thorium" (Rays
emitted by the compounds of uranium and thorium), presented a table of the ionization currents
she measured for various substances. These measurements were crucial in establishing the
radioactivity of thorium and in her later discovery of polonium and radium. The data clearly
shows that thorium oxide produced a significant ionization current, comparable to that of
metallic uranium.
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Substance lonization Current (x 10~** amperes)
Uranium (metallic, containing some carbon) 24
Pitchblende from Johanngeorgenstadt 67
Pitchblende from Joachimsthal 83

Natural Chalcolite (Uranium Copper Phosphate) 52

Thorium Oxide (ThO2) 53

Potassium Fluoxytantalate 2

Table 1: Selected ionization current
measurements as reported by Marie Curie in
her 1898 publication. The values represent the
intensity of the current generated by the
ionization of air by the respective substances.[9]
[10]

Gerhard Schmidt's Quantitative Findings

While a specific data table from Schmidt's 1898 paper is not readily available, his publication
describes quantitative experiments. He performed absorption studies by placing various
materials between the thorium compound and his detector, noting the degree to which the rays
were attenuated. He also conducted ionization experiments, confirming that the radiation from
thorium, like that from uranium, could discharge an electroscope. His work, though less
numerically detailed in its initial publication compared to Curie's, provided independent
quantitative confirmation of thorium's radioactivity.[1][3]

Experimental Protocols

The primary experimental technique used in the early investigation of thorium dioxide's
radioactivity was the measurement of ionization currents. The following protocol is a composite
of the methodologies described by Marie Curie and Gerhard Schmidt.

Measurement of lonization Current

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://en.wikipedia.org/wiki/Thorotrast
https://books.google.com.tw/books/about/Compounds_of_Thorium_with_Transition_Met.html?id=48HfWoOU9N4C&redir_esc=y
https://inis.iaea.org/records/tpkmk-cgw68
https://pubmed.ncbi.nlm.nih.gov/11797840/
https://www.benchchem.com/product/b1206599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Objective: To quantitatively measure the intensity of radiation emitted by thorium dioxide by

measuring the electrical conductivity it induces in the air.

Apparatus:

lonization Chamber: A device consisting of two parallel metal plates (typically 8 cm in
diameter and separated by 3 cm) enclosed in a metallic box to shield from external electrical
disturbances.[11] One plate is connected to a high-voltage source (around 100V), and the
other is connected to an electrometer.

Electrometer: A sensitive instrument for measuring small electric charges and currents. The
Curie brothers' electrometer, which utilized a piezoelectric quartz crystal, was particularly
effective.[4][8]

Piezoelectric Quartz (for Curie's method): A crystal that generates a known quantity of
electric charge when a weight is applied, used for calibration and compensation of the
ionization current.

Sample Holder: A flat dish to hold a thin, uniform layer of the powdered thorium dioxide or
other substance being tested.

High-Voltage Source: To create an electric field within the ionization chamber.

Chronometer: For precise time measurements.

Procedure:

e Sample Preparation: A thin, uniform layer of finely powdered thorium dioxide is spread

evenly on the sample holder.

o Experimental Setup: The sample holder is placed on the lower plate of the ionization

chamber. The chamber is sealed to prevent air currents from affecting the measurements.

¢ Measurement of lonization Current:

o A high voltage is applied to one plate of the ionization chamber, creating an electric field.
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o The radioactive emissions from the thorium dioxide ionize the air between the plates,
causing a small electrical current to flow to the other plate, which is connected to the
electrometer.

o Direct Measurement: The rate of discharge of the electrometer is measured, which is
proportional to the ionization current.

o Curie's Compensation Method:
» The ionization current is allowed to charge the electrometer.

» Simultaneously, a known weight is applied to the piezoelectric quartz, generating a
charge of the opposite sign.

= The time taken for the charge from the quartz to exactly compensate for the charge
generated by the ionization current is measured with a chronometer. This time is
inversely proportional to the intensity of the radioactivity.

o Data Recording and Analysis: The ionization current (or the time for compensation) is
recorded for thorium dioxide and compared with the values obtained for other substances,
such as metallic uranium, to determine their relative radioactive intensities.

Absorption Studies

Objective: To characterize the penetrating power of the rays emitted by thorium dioxide.
Apparatus:

e The same ionization chamber and electrometer setup as above.

o A set of thin foils of various materials and thicknesses (e.g., aluminum, paper).
Procedure:

e The ionization current produced by the thorium dioxide sample is measured without any
absorbing material.
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» Thin foils of a specific material are placed between the sample and the upper plate of the
ionization chamber.

e The ionization current is measured again.

e The thickness of the absorbing material is incrementally increased, and the corresponding
ionization current is measured at each step.

e The reduction in ionization current as a function of the absorber's thickness provides a
measure of the penetrating power of the rays.

Early Research on the Biological Effects of Thorium
Dioxide and Associated Signaling Pathways

While the initial research on thorium dioxide focused on its physical properties, its later use as
a medical radiographic contrast agent, under the name Thorotrast, led to the discovery of its
significant biological effects, primarily carcinogenesis.[12][13] Thorotrast, a colloidal suspension
of thorium dioxide, was used from the 1930s to the 1950s.[13] Because thorium dioxide is
not readily eliminated from the body, patients who received Thorotrast were subjected to long-
term internal alpha radiation.[13] This chronic exposure was later linked to an increased risk of
liver cancers (including angiosarcomas and cholangiocarcinomas), as well as other
malignancies.[14][15]

Modern research into the mechanisms of thorium dioxide-induced toxicity has identified
several key cellular signaling pathways that are disrupted. The following diagrams illustrate
these pathways.
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Figure 1: DNA damage response pathway initiated by thorium dioxide exposure.

The alpha radiation from thorium dioxide can directly cause DNA double-strand breaks
(DSBs) or indirectly through the generation of reactive oxygen species (ROS).[3][6] This DNA
damage activates the ATM (Ataxia-Telangiectasia Mutated) kinase, a key regulator of the DNA
damage response.[3] Heat shock protein 90 (HSP90) plays a role in stabilizing and activating
ATM.[3] Activated ATM then initiates downstream signaling cascades that can lead to cell cycle
arrest, apoptosis (programmed cell death), or the activation of DNA repair mechanisms. Failure
of these protective mechanisms can result in genomic instability, a hallmark of cancer.[1]
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Figure 2: IGF-1R-mediated signaling pathway in thorium dioxide-stimulated cell proliferation.

Some studies suggest that thorium can stimulate cell proliferation through the activation of the
Insulin-like Growth Factor 1 Receptor (IGF-1R) signaling pathway.[1] Activation of IGF-1R can
lead to the downstream activation of two major signaling cascades: the PI3K/Akt pathway,
which is primarily involved in promoting cell survival, and the INK/MAPK pathway, which plays
a role in cell proliferation.[8] The aberrant activation of these pathways can contribute to
uncontrolled cell growth and the development of cancer.

Conclusion

The early research on thorium dioxide radioactivity by Gerhard Schmidt and Marie Curie was
a pivotal moment in the history of science. Their work not only identified a new radioactive
element but also established fundamental principles and methodologies for the quantitative
study of radioactivity. While their initial focus was on the physical properties of thorium
dioxide, the subsequent use of this substance in medicine tragically highlighted its potent
biological effects. The investigation into the cellular and molecular mechanisms of thorium
dioxide-induced carcinogenesis continues to provide valuable insights into the long-term
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consequences of internal radiation exposure and the complex signaling pathways that govern
cell fate in response to DNA damage and other cellular stresses. This historical and technical
overview serves as a crucial resource for understanding the foundations of radioactivity
research and its ongoing relevance in the fields of toxicology and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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